Cheese produced from fresh, stored or heat pretreated (65°C for 15 s) milk subjected to pasteurisation (72°C or 77°C for 15 s) was studied for chemical characteristics and proteolysis after 4 and 21 days of storage. Antioxidant activity was higher in cheese from fresh milk than in cheese from stored and heat pretreated milk. Malondialdehyde content as an index of lipid oxidation increased in cheese made with pretreated and preserved milk than in cheese made with fresh milk. Antioxidant activity and lipid oxidation were not significantly affected by pasteurisation temperature. Proteolysis increased during cheese maturation regardless of milk heat treatments.

The performance of nanofiltration (NF) as influenced by hydrodynamic cavitation (HC) and filtration temperature during the concentration of milk protein concentrate (MPC) was investigated. Pasteurised skim milk was concentrated using ultrafiltration (UF) to prepare UF retentate (MPC80, 20% total solids, TS), which was then further concentrated using NF at 22°C and 50°C with or without HC treatments until permeate flux declined to 0.1 L/m2/h. Results showed that UF retentate can be concentrated to higher TS (up to 31.5%) at higher filtration temperature or by applying HC, with synergistic effect in combination of both treatments, during NF.

This study aimed to evaluate and classify some of the main traditional Brazilian semi-hard cheeses, using multivariate tools to determine possible denomination fraud. Fifty-six samples of Minas Artisanal (MA), Colonial (AC), Minas Padrão (MP) and Meia Cura (MC) cheeses were analysed. All the evaluated parameters indicated high variability. PCA and HCA confirmed two groupings (AC and MP; and MA and MC) with high similarity. The DD-SIMCA method classified the cheeses with 83% accuracy. AC (48%) and MA (20%) cheeses were the most well classified in their respective denomination. These results were efficient in classifying groups and demonstrating the lack of authenticity regarding the denominations of these cheeses.

Several countries use stabilisers in the product to avoid undesirable alterations, such as aggregation/gelation of proteins after thermal processing of UHT milk. Brazilian consumers' perception of these additives was investigated using virtual focus groups. Several relevant factors to the decision of consumers were elicited. The results show that most consumers do not have the habit of reading the UHT milk label and demonstrate a lack of knowledge about using stabilisers in UHT milk, even confusing it with preservatives. It is noted that the dairy sector must improve its communication strategies for UHT milk consumers.

EDITORIAL FOR VIRTUAL ISSUE TO CELEBRATE THE 80TH ANNIVERSARY OF THE SDT This year, 2023, marks the 80th anniversary of the Society of Dairy Technology (SDT). A Virtual Issue of the SDT's journal, the International Journal of Dairy Technology, to mark the 70th anniversary of the Society was written by the then Acting Editor Dr John Toomey. The Virtual Issue, including an Editorial along with 15 exemplary articles, chosen by the Society's Publication Committee, was published as part of the celebrations of the occasion. Readers are encouraged to read how the SDT has changed and adapted over the 70 years. This editorial gives an overview of major developments within the Society over the past 10 years, changes in the journal and presents 10 highly cited articles that indicate the enhanced scientific publishing impact of the Society's premier publication over the past decade. The original objective of the Society that originated during WW2 was to ‘Facilitate contact and discussion between representatives of all sections of our many-sided society’; this has been updated to: ‘Our purpose is to advance professional development and recognition through knowledge transfer and networking’ to reflect the modern age.

The influence of high-pressure homogenisation (HPH) at 100 MPa on Lacticaseibacillus paracasei 90 (L90) was studied in vitro and in situ (fermented milk and cheese). Lysis and injury signs were observed in cells treated with HPH, which were linked to the release of intracellular enzymes and changes in the metabolic activity of L90. HPH treatment led to a higher lactic acid content and lower pH and pyruvic acid levels in fermented milk. The microbiological and peptide profiles of cheeses were modified by using cells or cell-free extracts of L90. Finally, this study suggests that L90 could release bioactive peptides.

Lactoferrin, IGF-1 and IgG are three well-known bioactive proteins found in bovine colostrum. We studied the effects of these three active ingredients on the levels of eight cytokines in serum and on the cellular communication networks in vivo by oral administration, intraperitoneal injection and intravenous injection. The results suggested that bioactive ingredients, especially biomacromolecules, can induce different effects, even opposite effects, on the immune system depending on the route of administration. These effects are related to both the functions of the bioactive ingredient in vivo and to its specific receptor binding in the gastrointestinal mucosa that activates different signalling pathways.

In this work, we carried out the curd plasticisation of part-skim low-moisture Mozzarella cheese analogue (LMMCA) through a continuous dipping-arms cooker-stretcher or a batch twin-screw extruder. The chemical composition of LMMCA samples obtained with the two machines was not statistically significant. During refrigerated storage (8°C), samples processed with the cooker-stretcher showed higher hardness values and were slightly less proteolysed. Hydrolysis of para-casein proceeded at the same rate in LMMCA samples made with the two systems. We observed similar microstructures by confocal laser scanning microscopy. Under adopted processing conditions, both treatments allowed to obtain LMMCA samples with stable hardness values up to 50 days.

Milk protein hydrolysate was optimally prepared by Protamex and PaproA (MP-PP) exhibiting excellent angiotensin I-converting enzyme (ACE) inhibitory activity (89.6%) at 0.5 mg/mL and protein recovery rate (79.0%). Meanwhile, MP-PP was stable for acid–base and heat treatments, and even presented 80.5% of ACE inhibitory activity after handling in gastrointestinal fluids. However, transepithelial transportation via Caco-2 cell monolayer lowered ACE inhibition of MP-PP. Following the fractionation of MP-PP, IESPPEI was identified as an outstanding ACE inhibitory peptide (IC50 of 6.4 μM), comparable with commercial VPP and IPP. Overall, MP-PP and IESPPEI are potential functional ingredients to develop antihypertensive products.

This study aimed to determine whether the fat and protein content in dairy-fruit blends prepared using full-fat, semi-skimmed, skimmed or high-protein milk in combination with freeze-dried blackberry puree influenced the bioaccessibility and bioavailability of blackberry polyphenols and organic acids. Samples were subjected to in vitro digestion, after which bioavailability was analysed with a Caco-2 cell model. The addition of puree to milk resulted in the formation of protein aggregates, which partially protected anthocyanins during digestion. Milk fat may have increased the bioaccessibility of anthocyanins while reducing permeability through the Caco-2 cells, leading to a lower bioavailability in tested samples.